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Compound of Interest

Compound Name: AT-9010

Cat. No.: B10858583

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available data on AT-9010
tetrasodium. All information herein is for research purposes only and not intended for human or
veterinary use.

Executive Summary

AT-9010 tetrasodium is the triphosphate active metabolite of AT-527, a pharmaceutical
compound investigated for its antiviral properties.[1][2][3] It functions as a potent inhibitor of
NiRAN, a viral replication-essential function, and has demonstrated the ability to inhibit the
replication of SARS-CoV-2.[1][2][3] The tetrasodium salt form of AT-9010 is noted for its
enhanced water solubility and stability compared to its free acid form.[2] This guide details the
known physicochemical properties of AT-9010 tetrasodium, outlines relevant experimental
protocols, and provides visualizations of its mechanism of action.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of AT-9010 tetrasodium are crucial for
its handling, formulation, and interpretation in experimental settings.
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Property Value Source

tetrasodium;
[l[(2R,3R,4R,5R)-5-(2-amino-6-
0x0-1H-purin-9-yl)-4-fluoro-3-

IUPAC Name hydroxy-4-methyloxolan-2- [4]
ylmethoxy-
oxidophosphoryl]Joxy-
oxidophosphoryl] phosphate

Molecular Formula C11H13FNsNasO13Ps [11[31[41[5]
Molecular Weight 627.13 g/mol [11[3114]
Exact Mass 626.92975177 Da [4]

CAS Number 1621884-18-1 [3]

Colorless crystalline powder
(physical state not explicitly

Appearance ) o [6]
stated, inferred from similar

compounds)

- 100 mg/mL in H20 (159.46
Solubility ] o [11031[7]
mM), requires sonication

N Store at -80°C, protected from
Storage Conditions ] ) [11[3]
light, under nitrogen.

Stock solution stable for 6
Stability months at -80°C and 1 month [3]
at -20°C.

Experimental Protocols

Detailed methodologies are critical for the replication and validation of scientific findings. Below
are protocols relevant to the study of AT-9010 tetrasodium.

3.1 Preparation of Stock Solutions
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To prepare a stock solution of AT-9010 tetrasodium, the following steps are recommended
based on its known solubility[1][3][7]:

» Weigh the desired amount of AT-9010 tetrasodium powder.

» Add the appropriate volume of water to achieve the target concentration (e.g., for a 100
mg/mL solution, add 1 mL of water to 100 mg of the compound).

» To aid dissolution, use an ultrasonic bath. Gentle heating to 37°C may also be applied.[3]

e Once fully dissolved, it is recommended to filter and sterilize the solution using a 0.22 pm
filter before use in cell-based assays.[1]

o For storage, aliquot the stock solution into smaller volumes to prevent repeated freeze-thaw
cycles, which can lead to product degradation.[1][3] Store at -80°C for up to 6 months.[3]

3.2 In Vitro Inhibition of Viral Replication

The following is a generalized protocol for assessing the antiviral activity of AT-9010
tetrasodium in a cell culture model:

o Cell Seeding: Plate a suitable host cell line (e.g., normal human bronchial or nasal epithelial
cells) in 96-well plates and incubate until a confluent monolayer is formed.[1][3]

o Compound Preparation: Prepare serial dilutions of the AT-9010 tetrasodium stock solution in
the appropriate cell culture medium.

« Infection and Treatment: Remove the growth medium from the cells and infect with the virus
(e.g., SARS-CoV-2) at a predetermined multiplicity of infection (MOI). After a brief incubation
period to allow for viral entry, remove the inoculum and add the medium containing the
different concentrations of AT-9010 tetrasodium.

 Incubation: Incubate the plates for a duration that allows for multiple rounds of viral
replication (e.g., 24-72 hours).

» Quantification of Viral Replication: Assess the level of viral replication using a suitable
method, such as quantitative reverse transcription PCR (qRT-PCR) for viral RNA, a plaque
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assay for infectious virus particles, or an enzyme-linked immunosorbent assay (ELISA) for a

viral antigen.

o Data Analysis: Determine the half-maximal inhibitory concentration (IC50) by plotting the
inhibition of viral replication as a function of the compound concentration.

Mechanism of Action and Associated Pathways

AT-9010 is the active triphosphate metabolite of AT-527, which is converted intracellularly to
AT-9010.[1][2][3] AT-9010 then acts as a potent inhibitor of the viral NIRAN (Nidovirus RdRp-
associated nucleotidyltransferase), an essential enzyme for viral replication.[1][2][3]
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Mechanism of Action of AT-9010

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for evaluating the in vitro efficacy of AT-
9010 tetrasodium.
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In Vitro Efficacy Evaluation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10858583#physicochemical-properties-of-at-9010-
tetrasodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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